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Compound of Interest

Compound Name: 5-Nitro-2-furonitrile

Cat. No.: B1294822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, personal protective

equipment (PPE), and disposal of 5-Nitro-2-furonitrile. Adherence to these protocols is critical

to ensure personnel safety, prevent contamination, and maintain a secure laboratory

environment. 5-Nitro-2-furonitrile is a potent compound with significant health hazards,

necessitating stringent control measures.

Hazard and Exposure Data
5-Nitro-2-furonitrile is classified as a hazardous substance. It is harmful if swallowed, toxic in

contact with skin, and harmful if inhaled. It is also a suspected carcinogen. Due to its potency,

all handling of 5-Nitro-2-furonitrile powder should be performed within a certified chemical

fume hood or, preferably, a glove box to minimize inhalation exposure.
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Parameter Value Notes

CAS Number 59-82-5

Molecular Formula C₅H₂N₂O₃

Molecular Weight 138.08 g/mol

Appearance
Pale yellow to yellow

crystalline powder

GHS Hazard Statements H302, H311, H332

Harmful if swallowed, Toxic in

contact with skin, Harmful if

inhaled.

Occupational Exposure Limit

(OEL)
Not Established

As no specific OEL has been

established, a conservative

approach is to handle it as a

potent compound, potentially

in the range of 0.03 to 10

µg/m³ (Safebridge Category 3).

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 5-Nitro-2-furonitrile. The

following table outlines the minimum required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1294822?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications and
Rationale

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to EN

166 or OSHA 29 CFR

1910.133 standards. Provides

a seal around the eyes to

protect against dust particles.

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation, to be worn

over safety goggles.

Hand Protection Butyl Rubber Gloves

Butyl rubber gloves are

recommended for handling

nitro compounds. Always

inspect gloves for integrity

before each use and change

them immediately upon

contamination. For prolonged

contact, consider double-

gloving.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned. A disposable over-

garment is recommended

when handling larger

quantities.

Respiratory Protection Powered Air-Purifying

Respirator (PAPR) with P100

filter

For handling powders, a PAPR

is the preferred option to

ensure a high level of

respiratory protection. If a

PAPR is not available, a full-

face respirator with a P100 (or

equivalent) particulate filter
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cartridge is the minimum

requirement.

Operational Plan for Safe Handling
A systematic workflow is crucial for safely handling 5-Nitro-2-furonitrile.

Caption: Workflow for the safe handling of 5-Nitro-2-furonitrile.

Experimental Protocol: General Weighing and Solution
Preparation
This protocol outlines a general procedure for accurately weighing 5-Nitro-2-furonitrile and

preparing a stock solution. This should be performed in a containment device such as a glove

box or a fume hood with appropriate airflow.

Preparation:

Ensure the balance is calibrated and level.

Place a weigh boat on the balance and tare.

Have a pre-labeled, sealable container ready for the prepared solution.

Prepare the appropriate solvent.

Weighing:

Carefully transfer the desired amount of 5-Nitro-2-furonitrile powder to the weigh boat

using a clean, dedicated spatula.

Avoid creating dust. If any powder is spilled, follow the spill cleanup protocol.

Record the exact weight.

Solution Preparation:

Carefully add the weighed powder to the pre-labeled container.
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Using a pipette, add the desired volume of solvent to the container.

Seal the container and mix gently until the solid is completely dissolved.

Disposal Plan
Proper disposal of 5-Nitro-2-furonitrile and associated waste is critical to prevent

environmental contamination and ensure safety. All waste must be treated as hazardous.
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Waste Generation

Segregate Waste Streams

Solid Waste
(Contaminated PPE, weigh boats, etc.)

Designated Hazardous
Solid Waste Container

Liquid Waste
(Unused solutions, rinsates)

Designated Hazardous
Liquid Waste Container

Contaminated Sharps
(Needles, broken glass)

Puncture-Resistant
Sharps Container

Solid Liquid Sharps

Label all containers with:
'Hazardous Waste'
'5-Nitro-2-furonitrile'
Date and PI Name

Store in a designated, secure,
and well-ventilated area

away from incompatible materials.

Arrange for collection by
institutional hazardous waste management.

Click to download full resolution via product page

Caption: Step-by-step disposal plan for 5-Nitro-2-furonitrile waste.

Decontamination and Spill Cleanup
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Decontamination: All surfaces and equipment that have come into contact with 5-Nitro-2-
furonitrile must be decontaminated. A suitable method is to wipe surfaces with a solvent

known to dissolve the compound (e.g., acetone, acetonitrile), followed by a wash with soap

and water. All cleaning materials must be disposed of as hazardous waste.

Spill Cleanup:

Evacuate: Immediately evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Don PPE: Wear the appropriate PPE as outlined above.

Contain: For a solid spill, carefully cover the spill with an absorbent material to prevent

dust from becoming airborne.

Collect: Gently sweep the absorbed material into a labeled, sealed container for

hazardous waste. Avoid creating dust.

Decontaminate: Decontaminate the spill area as described above.

By adhering to these stringent safety protocols, researchers can minimize the risks associated

with handling the potent compound 5-Nitro-2-furonitrile, ensuring a safe and compliant

laboratory environment.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
5-Nitro-2-furonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294822#personal-protective-equipment-for-
handling-5-nitro-2-furonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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